![molecular formula C14H16N2O3S B2889453 Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate CAS No. 864860-68-4](/img/structure/B2889453.png)
Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of thiazoles, the core structure in Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate, has been extensively studied . Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS . They are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation .Molecular Structure Analysis
Thiazoles, including Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate, have resonating structures . Some resonating assemblies are similarly possible with the involvement of d-orbitals of sulfur . The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Analgesic Activity
Compounds with a thiazole ring have been used to develop analgesic drug molecules . Analgesics are medicines that are used to relieve pain .
Anti-inflammatory Activity
Thiazole derivatives have also been used in the development of anti-inflammatory drugs . These are drugs that reduce inflammation or swelling .
Antimicrobial Activity
Thiazole-based compounds have shown significant antimicrobial activity . They have the ability to kill or inhibit the growth of microorganisms .
Antifungal Activity
Thiazole derivatives have been used to develop antifungal drugs . These are drugs that can cure fungal infections .
Antiviral Activity
Compounds with a thiazole ring have been used in the development of antiviral drugs . These are medicines that are used to treat viral infections .
Antitumor or Cytotoxic Activity
Thiazole derivatives have been found to have antitumor or cytotoxic activities . They have the ability to kill cancer cells .
Neuroprotective Activity
Thiazole-based compounds have shown neuroprotective effects . They have the ability to protect nerve cells against damage, degeneration, or impairment of function .
Future Directions
Thiazoles, including Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate, have shown notable pharmacological actions, making them significant in the chemical world of compounds . They are present in several drugs used in cancer therapy . Therefore, future research could focus on exploring the potential applications of Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate in medicinal chemistry.
Mechanism of Action
Target of Action
Ethyl 2-isobutyramidobenzo[d]thiazole-6-carboxylate is a thiazole derivative . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .
Mode of Action
Thiazole derivatives are known to interact with various biological targets to exert their effects
Result of Action
As a thiazole derivative, it may have diverse biological activities , but the specific effects of this compound require further investigation.
properties
IUPAC Name |
ethyl 2-(2-methylpropanoylamino)-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S/c1-4-19-13(18)9-5-6-10-11(7-9)20-14(15-10)16-12(17)8(2)3/h5-8H,4H2,1-3H3,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQEZKOGXEAKDON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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